Cas no 1203356-94-8 (N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 1203356-94-8
• MF: C₁₁H₉N₅O₂S
• MW: 275.286459684372
• CID: 6368486
• PubChem ID: 45497217
• Update Time: 2025-05-27

N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide
• N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide
• 1203356-94-8
• F5791-3377
• AKOS024519234
• N-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• Inchi： 1S/C11H9N5O2S/c1-6-13-14-10(18-6)5-12-11(17)7-2-3-8-9(4-7)16-19-15-8/h2-4H,5H2,1H3,(H,12,17)
• InChI Key： PSKDJCMXZOBZDC-UHFFFAOYSA-N
• SMILES： N1=C2C=CC(C(NCC3=NN=C(C)O3)=O)=CC2=NS1

Computed Properties

• Exact Mass: 275.04769572g/mol
• Monoisotopic Mass: 275.04769572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 122Ų

Additional information on N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide

Comprehensive Overview of N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1203356-94-8)

N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1203356-94-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique oxadiazole and benzothiadiazole moieties, exhibits remarkable potential in various applications, including drug discovery and optoelectronic materials. Its structural complexity and functional versatility make it a subject of ongoing research, particularly in the context of heterocyclic chemistry and small molecule therapeutics.

The growing interest in N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-2,1,3-benzothiazole-5-carboxamide is driven by its potential role in addressing contemporary challenges in pharmaceutical development. Researchers are exploring its efficacy as a kinase inhibitor or antimicrobial agent, aligning with the global demand for novel therapeutics. Additionally, its electron-deficient benzothiadiazole core makes it a candidate for use in organic semiconductors and photovoltaic materials, topics that are highly relevant in the era of renewable energy and sustainable technology.

From a synthetic perspective, the preparation of CAS No. 1203356-94-8 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. The compound's oxadiazole ring is particularly noteworthy, as it contributes to its stability and bioactivity. Recent advancements in green chemistry have also prompted investigations into more sustainable synthesis routes, reducing the environmental impact of its production.

In the realm of drug discovery, N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide has been studied for its potential interactions with biological targets. Its molecular docking properties suggest affinity for enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drugs. This aligns with the increasing focus on precision medicine and targeted therapies, which are among the most searched topics in biomedical research today.

Beyond pharmaceuticals, the compound's optical properties have sparked interest in the field of material science. Its ability to absorb and emit light in specific wavelengths makes it suitable for applications in OLEDs (organic light-emitting diodes) and sensors. With the rise of flexible electronics and wearable technology, such materials are in high demand, further underscoring the relevance of this compound.

Safety and regulatory considerations for CAS No. 1203356-94-8 are also critical, particularly in industrial and research settings. While not classified as hazardous, proper handling protocols are essential to ensure workplace safety. The compound's stability under various conditions has been a topic of study, with researchers focusing on its thermal degradation and solubility profiles to optimize its use in different formulations.

In summary, N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide represents a fascinating intersection of chemistry, biology, and materials science. Its diverse applications, from drug development to advanced materials, highlight its importance in modern scientific research. As the demand for innovative solutions in healthcare and technology continues to grow, this compound is poised to play a pivotal role in shaping future advancements.